Cas no 162602-04-2 ((2R,3R)-2-(Benzo[d][1,3]dioxol-5-yl)-5,7-dimethoxychroman-3-ol)

• Product Name: (2R,3R)-2-(Benzo[d][1,3]dioxol-5-yl)-5,7-dimethoxychroman-3-ol
• CAS No: 162602-04-2
• MF: C₁₈H₁₈O₆
• MW: 330.331925868988
• CID: 836876
• PubChem ID: 10336729
• Update Time: 2025-10-05

(2R,3R)-2-(Benzo[d][1,3]dioxol-5-yl)-5,7-dimethoxychroman-3-ol Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-(Benzo[d][1,3]dioxol-5-yl)-5,7-dimethoxychroman-3-ol
• 3-Hydroxy-5,7-dimethoxy-3',4'-m
• 3-Hydroxy-5,7-dimethoxy-3',4'-methylenedioxyflavan
• (2R,3R)-2-(1,3-benzodioxol-5-yl)-5,7-dimethoxy-3,4-dihydro-2H-chromen-3-ol
• 3-Hydroxy-5,7-dimethoxy-3',4'- m
• 3',4'-Methylenedioxy epicatechin 5,7-dimethyl ether
• [ "" ]
• 3-Hydroxy-5,7-dimethoxy-3',4'- methylenedioxyflavan
• (2R-cis)-2-(1,3-Benzodioxol-5-yl)-3,4-dihydro-5,7-dimethoxy-2H-1-benzopyran-3-ol
• AKOS015999057
• FS-10449
• 162602-04-2
• (2r,3r)-3-hydroxy-5,7-dimethoxy-3',4'-methylenedioxyflavan
• (2R,3R)-2-(2H-1,3-BENZODIOXOL-5-YL)-5,7-DIMETHOXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-OL
• DTXSID30438372
• LMPK12020145
• CHEBI:190115
• 2H-1-Benzopyran-3-ol, 2-(1,3-benzodioxol-5-yl)-3,4-dihydro-5,7-dimethoxy-, (2R,3R)-

• Inchi： 1S/C18H18O6/c1-20-11-6-15(21-2)12-8-13(19)18(24-16(12)7-11)10-3-4-14-17(5-10)23-9-22-14/h3-7,13,18-19H,8-9H2,1-2H3/t13-,18-/m1/s1
• InChI Key： MMKQEVQTCAAXTI-FZKQIMNGSA-N
• SMILES： O1C2C=C(C=C(C=2C[C@H]([C@H]1C1=CC=C2C(=C1)OCO2)O)OC)OC

Computed Properties

• Exact Mass: 330.11000
• Monoisotopic Mass: 330.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: Powder
• PSA: 66.38000
• LogP: 2.46960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone